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Introduction

VO-OHPic is a potent and selective cell-permeable inhibitor of Phosphatase and Tensin
homolog (PTEN) with an IC50 of 46 nM.[1][2] PTEN is a critical tumor suppressor protein that
functions as a lipid phosphatase, dephosphorylating phosphatidylinositol (3,4,5)-trisphosphate
(PIP3) to phosphatidylinositol (4,5)-bisphosphate (PIP2). This action antagonizes the PI3K
(Phosphoinositide 3-kinase) signaling pathway. By inhibiting PTEN, VO-OHPIic leads to an
accumulation of PIP3 at the plasma membrane, resulting in the subsequent activation of
downstream effectors, most notably the serine/threonine kinase Akt (also known as Protein
Kinase B).[3][4]

Activated Akt plays a central role in regulating diverse cellular processes, including cell survival,
growth, proliferation, and metabolism.[5] The activation of Akt is a multi-step process involving
its recruitment to the plasma membrane and phosphorylation at two key residues: Threonine
308 (Thr308) in the activation loop by PDK1 and Serine 473 (Ser473) in the C-terminal
hydrophobic motif by mTORCZ2.[5] Consequently, measuring the phosphorylation status of Akt
at Ser473 is a reliable and widely used method to assess the cellular efficacy of PTEN
inhibitors like VO-OHPic.
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These application notes provide detailed protocols for quantifying Akt phosphorylation at Serine
473 in response to VO-OHPic treatment using two common laboratory techniques: Western
Blotting and Enzyme-Linked Immunosorbent Assay (ELISA).

Signaling Pathway

The following diagram illustrates the mechanism of VO-OHPic in the PI3K/Akt signaling
pathway.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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